![molecular formula C13H13BrF3N3O3 B070471 (S)-2-((5-Bromo-1H-indol-3-yl)amino)propanamide 2,2,2-trifluoroacetate CAS No. 177966-70-0](/img/structure/B70471.png)
(S)-2-((5-Bromo-1H-indol-3-yl)amino)propanamide 2,2,2-trifluoroacetate
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Overview
Description
(S)-2-((5-Bromo-1H-indol-3-yl)amino)propanamide 2,2,2-trifluoroacetate, also known as BIP or BIP-TFA, is a compound used in scientific research for its potential therapeutic properties.
Scientific Research Applications
(S)-2-((5-Bromo-1H-indol-3-yl)amino)propanamide 2,2,2-trifluoroacetate-TFA has been found to have potential therapeutic properties in several scientific research applications. It has been studied for its anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound-TFA has also been investigated for its potential use as an analgesic, as it has been found to reduce pain in animal models. Additionally, this compound-TFA has been studied for its potential use in treating neurodegenerative diseases, as it has been shown to protect neurons from damage.
Mechanism of Action
The exact mechanism of action of (S)-2-((5-Bromo-1H-indol-3-yl)amino)propanamide 2,2,2-trifluoroacetate-TFA is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes and signaling pathways. Specifically, this compound-TFA has been shown to inhibit the activity of protein kinase CK2, which is involved in cell growth and proliferation. This compound-TFA has also been shown to inhibit the activity of the Wnt/β-catenin signaling pathway, which is involved in cell differentiation and proliferation.
Biochemical and Physiological Effects:
This compound-TFA has been found to have several biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. This compound-TFA has also been found to reduce inflammation and pain in animal models. Additionally, this compound-TFA has been shown to protect neurons from damage and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using (S)-2-((5-Bromo-1H-indol-3-yl)amino)propanamide 2,2,2-trifluoroacetate-TFA in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, this compound-TFA has been found to have low toxicity and is well-tolerated in animal models. However, one limitation of using this compound-TFA is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of (S)-2-((5-Bromo-1H-indol-3-yl)amino)propanamide 2,2,2-trifluoroacetate-TFA. One area of research is the development of more effective and efficient synthesis methods for this compound-TFA. Additionally, further studies are needed to fully understand the mechanism of action of this compound-TFA and its potential therapeutic applications. Future research may also explore the use of this compound-TFA in combination with other drugs or therapies to enhance its efficacy. Finally, the development of more soluble forms of this compound-TFA may improve its bioavailability and potential therapeutic applications.
Synthesis Methods
The synthesis of (S)-2-((5-Bromo-1H-indol-3-yl)amino)propanamide 2,2,2-trifluoroacetate-TFA involves several steps, including the reaction of 5-bromoindole with N-(tert-butoxycarbonyl)-L-valine, followed by deprotection and coupling with (S)-2-aminopropanoic acid. The final product is obtained by treating the intermediate with trifluoroacetic acid. This method yields a high purity and high yield of this compound-TFA.
Properties
IUPAC Name |
(2S)-2-[(5-bromo-1H-indol-3-yl)amino]propanamide;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrN3O.C2HF3O2/c1-6(11(13)16)15-10-5-14-9-3-2-7(12)4-8(9)10;3-2(4,5)1(6)7/h2-6,14-15H,1H3,(H2,13,16);(H,6,7)/t6-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNGXBSXBFGOEHP-RGMNGODLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N)NC1=CNC2=C1C=C(C=C2)Br.C(=O)(C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N)NC1=CNC2=C1C=C(C=C2)Br.C(=O)(C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13BrF3N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
177966-70-0 |
Source
|
Record name | N-(5-Bromo-3-indolyl)-L-alaninamide trifluoroacetate salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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